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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547 Get Quote

For research, scientific, and drug development professionals, this technical guide provides an

in-depth overview of the synthesis and isotopic labeling of 2,3,5-Trimethacarb-d3. This

deuterated analog of the carbamate insecticide 2,3,5-Trimethacarb serves as a crucial internal

standard for analytical and metabolic studies.

Introduction
2,3,5-Trimethacarb is a carbamate insecticide that functions by inhibiting the enzyme

acetylcholinesterase. Isotopic labeling, the replacement of one or more atoms of a molecule

with an isotope, is a vital technique for tracking the fate of a compound in biological and

environmental systems. The introduction of deuterium (d or ²H), a stable isotope of hydrogen,

into the 2,3,5-Trimethacarb structure to create 2,3,5-Trimethacarb-d3 allows for its use as an

internal standard in mass spectrometry-based analytical methods. This guide details the

synthetic pathway, experimental protocols, and analytical characterization of 2,3,5-
Trimethacarb-d3.

Synthetic Pathway
The synthesis of 2,3,5-Trimethacarb-d3 is achieved through a two-step process. The first step

involves the synthesis of the precursor, 2,3,5-trimethylphenol. The second and final step is the

reaction of 2,3,5-trimethylphenol with a deuterated methyl isocyanate to yield the desired

isotopically labeled product.
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A common method for the synthesis of 2,3,5-trimethylphenol involves the rearrangement of

2,3,6-trimethylphenol under the influence of an aluminum trihalide catalyst.

Synthesis of 2,3,5-Trimethacarb-d3
The final product is synthesized by reacting 2,3,5-trimethylphenol with methyl-d3-isocyanate in

the presence of a basic catalyst.
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Step 1: Synthesis of 2,3,5-Trimethylphenol

Step 2: Synthesis of 2,3,5-Trimethacarb-d3

2,3,6-Trimethylphenol

Rearrangement Reaction

Aluminum Trihalide

2,3,5-Trimethylphenol

Carbamoylation Reaction

Methyl-d3-isocyanate Basic Catalyst

2,3,5-Trimethacarb-d3

Purification

Final Product
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Synthesized Product
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[https://www.benchchem.com/product/b1682547#synthesis-and-isotopic-labeling-of-2-3-5-
trimethacarb-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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